Cas no 13124-17-9 (1-(3,4-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 1-(3,4-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 13124-17-9
• MF: C₁₀H₈Cl₂N₂O
• MW: 243.0893201828
• CID: 218894
• PubChem ID: 83160
• Update Time: 2025-04-19

1-(3,4-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2-(3,4-dichlorophenyl)-2,4-dihydro-5-methyl-
• 2-(3,4-dichlorophenyl)-2,4-dihydro-5-methyl-3H-Pyrazol-3-one
• 2-(3,4-dichlorophenyl)-5-methyl-4H-pyrazol-3-one
• 1-(3,4-dichlorophenyl)-3-methyl-2-pyrazolin-5-one
• 2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydro-3h-pyrazol-3-one
• 2-(3,4-dichlorophenyl)-5-methyl-2,4-dihydropyrazol-3-one
• 3-methyl-1-(3',4'-dichlorophenyl)-2-pyrazolin-5-one
• EINECS 236-055-4
• 1-（3.4-Dichlorophenyl）-3-Methyl-5-Pyazolone
• 1-(3,4-Dichlorophenyl)-3-methyl-5-pyrazolone
• 1-(3,4-Dichlorophenyl)-3-methyl-5(4H)-pyrazolone
• 1-(3,4-dichlorophenyl)-3-methyl-1H-pyrazol-5(4H)-one
• AKOS000289053
• NS00024153
• Z50146117
• 13124-17-9
• 3H-Pyrazol-3-one, 2-(3,4-dichlorophenyl)-2,4-dihydro-5-methyl-
• SCHEMBL4662916
• FT-0739726
• EN300-100433
• 1-(3,4-dichlorophenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
• DTXSID20156977

• Inchi： 1S/C10H8Cl2N2O/c1-6-4-10(15)14(13-6)7-2-3-8(11)9(12)5-7/h2-3,5H,4H2,1H3
• InChI Key： NPLZMVKJNPOHRL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CC(C)=N1)=O)Cl

Computed Properties

• Exact Mass: 242.00100
• Monoisotopic Mass: 242.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.45
• Boiling Point: 426.8°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.642
• PSA: 37.79000
• LogP: 2.78080